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Compound of Interest

Compound Name: 1,3-Dicaffeoylquinic acid

Cat. No.: B1215456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

1,3-Dicaffeoylquinic acid. Given conflicting safety data, a cautious approach is strongly

recommended to ensure personnel safety and environmental protection.

Hazard Assessment and Conflicting Data
There is conflicting information regarding the hazards of 1,3-Dicaffeoylquinic acid. While one

Safety Data Sheet (SDS) classifies the substance as not hazardous under the Globally

Harmonized System (GHS), another indicates potential health and environmental risks.

It is imperative to handle 1,3-Dicaffeoylquinic acid as a potentially hazardous substance.

Data Source GHS Classification Key Recommendations

Cayman Chemical SDS Not Classified

Follow usual precautionary

measures for handling

chemicals.

Selleck Chemicals SDS

Acute toxicity, Oral (Category

4)Acute aquatic toxicity

(Category 1)Chronic aquatic

toxicity (Category 1)

Wash skin thoroughly after

handling. Avoid release to the

environment.
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Due to these discrepancies, the following operational and disposal plans are based on the

more stringent classification.

Personal Protective Equipment (PPE)
The following PPE is essential to minimize exposure when handling 1,3-Dicaffeoylquinic acid,

particularly in its powdered form.
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PPE Category Item
Specification and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for their

resistance to a range of

chemicals. Ensure gloves are

powder-free to prevent

aerosolization of the

compound. Regularly inspect

gloves for any signs of

degradation or punctures

before and during use. For

prolonged contact or in case of

a spill, consider double-

gloving.

Eye Protection
Safety glasses with side

shields or Goggles

To protect against splashes

and airborne particles. If there

is a significant risk of

splashing, a face shield should

be worn in addition to safety

glasses or goggles.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles. Ensure proper fit

testing and use in accordance

with institutional guidelines.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Ensure the lab coat is buttoned

and the sleeves cover the

wrists.
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Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is crucial to ensure safety.

Preparation:

Designate a specific area for handling 1,3-Dicaffeoylquinic acid, preferably within a

chemical fume hood.

Ensure a safety shower and eyewash station are readily accessible.

Assemble all necessary PPE and handling equipment (e.g., spatulas, weighing paper,

containers) before starting work.

Handling the Solid:

When weighing or transferring the powdered compound, perform these actions in a

chemical fume hood to minimize inhalation risk.

Use appropriate tools (e.g., chemical-resistant spatula) to handle the solid. Avoid creating

dust.

Keep containers of 1,3-Dicaffeoylquinic acid tightly closed when not in use.

Preparing Solutions:

When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

If sonication is required, ensure the container is securely capped.

Spill Management:

Small spills: Gently cover the spill with an absorbent material. Wearing appropriate PPE,

carefully sweep the material into a designated waste container. Clean the area with a

suitable solvent.

Large spills: Evacuate the area and follow institutional emergency procedures.
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Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Do not eat, drink, or smoke in the laboratory.

Disposal Plan
Proper disposal is critical to prevent environmental contamination, particularly given the

potential for high aquatic toxicity.

Waste Stream Disposal Procedure

Solid 1,3-Dicaffeoylquinic Acid

Collect in a clearly labeled, sealed container for

hazardous waste. The label should include the

chemical name and associated hazards.

Contaminated Labware (e.g., gloves, weighing

paper, pipette tips)

Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Aqueous Solutions

Due to the high aquatic toxicity, do not pour

solutions down the drain. Collect in a labeled

hazardous waste container for chemical waste.

Organic Solvent Solutions

Collect in a labeled hazardous waste container

for flammable/organic waste, ensuring

compatibility with other contents.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

waste stream management.

Visualization of the Handling and Disposal Workflow
The following diagram outlines the key steps for the safe handling and disposal of 1,3-
Dicaffeoylquinic acid.

Caption: Workflow for safe handling and disposal of 1,3-Dicaffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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